Cas no 26560-90-7 (Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate)

• Product Name: Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate
• CAS No: 26560-90-7
• MF: C₁₂H₄F₂₄O₄Si
• MW: 696.204949378967
• CID: 1430715
• PubChem ID: 11542124
• Update Time: 2025-07-22

Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate Chemical and Physical Properties

Names and Identifiers

• tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) silicate
• Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) orthosilicate
• LogP</sub>
• 8-METHYL-1- NAPHTHALDEHYDE
• tetrakis(1,1,1,3,3,3-hexafluoro-2-propoxy)silane
• Tetrakis(1,1,1,3,3,3-hexafluoroisopropoxy)silane
• Tetrakis(1,1,1,3,3,3-hexafluoroisopropyl) Orthosilicate
• T2582
• Tetrakis[1-(trifluoromethyl)-2,2,2-trifluoroethoxy]silane
• DTXSID20468264
• Silicic acid (H4SiO4), tetrakis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester
• 26560-90-7
• Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate

• Inchi： 1S/C12H4F24O4Si/c13-5(14,15)1(6(16,17)18)37-41(38-2(7(19,20)21)8(22,23)24,39-3(9(25,26)27)10(28,29)30)40-4(11(31,32)33)12(34,35)36/h1-4H
• InChI Key： BBAPGYPPYPFUOP-UHFFFAOYSA-N
• SMILES： [Si](OC(C(F)(F)F)C(F)(F)F)(OC(C(F)(F)F)C(F)(F)F)(OC(C(F)(F)F)C(F)(F)F)OC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 695.95000
• Monoisotopic Mass: 695.9495610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.656
• Boiling Point: 174.648°C at 760 mmHg
• Flash Point: 59.425°C
• Refractive Index: 1.293
• PSA: 36.92000
• LogP: 7.46120

Additional information on Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate

Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate: A Comprehensive Overview

Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate, with the CAS number 26560-90-7, is a sophisticated organosilicate compound that has garnered significant attention in the field of materials science and specialty chemicals. This compound is characterized by its unique molecular structure, which consists of a central silicon atom coordinated to four bulky hexafluoropropan-2-yl groups. Such a configuration imparts exceptional thermal stability and chemical inertness, making it a valuable candidate for various high-performance applications.

The hexafluoropropan-2-yl substituents play a crucial role in enhancing the compound's properties. These groups contribute to its high resistance against thermal degradation and chemical attack, which are essential attributes for materials used in extreme environments. The presence of fluorine atoms also influences the electronic properties of the molecule, making it suitable for applications in electronic and optoelectronic devices.

In recent years, research has highlighted the potential of Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate in the development of advanced coatings and adhesives. Its ability to form stable networks with other polymers and substrates has been leveraged to create materials with improved durability and performance. For instance, studies have demonstrated its efficacy in producing scratch-resistant coatings for optical components and protective layers for aerospace components exposed to harsh conditions.

The compound's stability under extreme conditions has also made it a subject of interest in the field of energy storage. Researchers are exploring its use as an electrolyte additive or a component in solid-state batteries. The high thermal stability of Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate ensures that it can maintain its integrity at elevated temperatures, which is critical for the reliable operation of energy storage systems.

Another area where this compound has shown promise is in the medical device industry. Its biocompatibility and resistance to microbial degradation make it an ideal candidate for use in surgical instruments and implants. Additionally, its ability to form hydrophobic surfaces can be utilized to develop antimicrobial coatings that help prevent infections.

The synthesis of Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate involves complex organic synthesis techniques. The reaction typically requires careful control of conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for industrial applications.

In conclusion, Tetrakis(1,1,1,3,3,3-hexafluoropropan-2-yl) Silicate (CAS no. 26560-90-7) is a versatile and high-performance compound with a wide range of potential applications. Its unique properties make it an invaluable material in various industries, from aerospace and electronics to energy storage and medical devices. As research continues to uncover new uses for this compound, its significance in advancing technological innovations is likely to grow even further.